Cas no 65009-00-9 (Diethyl Carbamic Acid Phenyl Ester)

• Product Name: Diethyl Carbamic Acid Phenyl Ester
• CAS No: 65009-00-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD00594379
• CID: 409512
• PubChem ID: 567781
• Update Time: 2025-06-12

Diethyl Carbamic Acid Phenyl Ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, diethyl-, phenyl ester
• DIETHYL-CARBAMIC ACID PHENYL ESTER
• N,N-DIETHYLPHENYLCARBAMATE
• phenyl N,N-diethylcarbamate
• carbamic acid, N,N-diethyl-, phenyl ester
• Phenyl diethylcarbamate
• MFCD00594379
• Phenyldiethylcarbamate
• DTXSID50340827
• Phenyl diethylcarbamate #
• SCHEMBL5623546
• XOIJDIYJCTXRQR-UHFFFAOYSA-N
• HMS1703L05
• AKOS000594450
• 65009-00-9
• Diethyl Carbamic Acid Phenyl Ester

• MDL： MFCD00594379
• Inchi： 1S/C11H15NO2/c1-3-12(4-2)11(13)14-10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3
• InChI Key： XOIJDIYJCTXRQR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(N(CC)CC)=O

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.051
• Boiling Point: 270.5°C at 760 mmHg
• Flash Point: 117.4°C
• Refractive Index: 1.512
• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Diethyl Carbamic Acid Phenyl Ester

Comprehensive Overview of Diethyl Carbamic Acid Phenyl Ester (CAS No. 65009-00-9): Properties, Applications, and Industry Insights

Diethyl Carbamic Acid Phenyl Ester, identified by its CAS number 65009-00-9, is a specialized organic compound with a unique molecular structure. This ester derivative is characterized by the presence of a phenyl group bonded to a carbamate functional group, which is further substituted with two ethyl groups. The compound's systematic name reflects its structural features, making it a subject of interest in various chemical and industrial applications.

In recent years, the demand for carbamate esters like Diethyl Carbamic Acid Phenyl Ester has grown significantly due to their versatility in organic synthesis. Researchers and manufacturers frequently search for information about "carbamate ester applications" and "phenyl ester derivatives," highlighting the compound's relevance in contemporary chemistry. Its molecular stability and reactivity profile make it suitable for use as an intermediate in the production of more complex organic molecules.

The physicochemical properties of CAS 65009-00-9 contribute to its utility in various fields. With a molecular weight of 193.24 g/mol, this compound typically appears as a colorless to pale yellow liquid at room temperature. Its solubility profile – soluble in common organic solvents but poorly soluble in water – makes it particularly valuable in organic synthesis processes. These characteristics align with current industry trends toward "specialty chemical intermediates" and "high-purity organic compounds," which are frequently searched terms in chemical databases.

From an industrial perspective, Diethyl Carbamic Acid Phenyl Ester finds applications in several key areas. The pharmaceutical industry utilizes similar carbamate derivatives as protective groups in drug synthesis, leading to increased interest in "pharmaceutical intermediates" and "drug synthesis reagents." Additionally, the compound's structural features make it a candidate for research in material science, particularly in the development of novel polymers with specific properties.

Safety and handling considerations for 65009-00-9 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments and use of personal protective equipment are recommended. This aligns with growing industry concerns about "chemical safety protocols" and "sustainable laboratory practices," topics that have seen increased search volume in professional forums.

The synthesis of Diethyl Carbamic Acid Phenyl Ester typically involves the reaction between phenyl chloroformate and diethylamine, a process that exemplifies common carbamate formation chemistry. This synthetic route is often explored in academic settings, contributing to searches for "carbamate synthesis methods" and "esterification techniques." The compound's production and purification methods have evolved to meet the growing demand for high-purity specialty chemicals in research and industrial applications.

Analytical characterization of CAS 65009-00-9 employs standard techniques such as gas chromatography (GC), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure product quality and purity, addressing industry needs reflected in searches for "chemical purity analysis" and "organic compound characterization." The availability of detailed analytical data supports the compound's use in sensitive applications where precise molecular specifications are required.

Market trends indicate growing interest in phenyl carbamate derivatives like Diethyl Carbamic Acid Phenyl Ester, particularly in regions with strong pharmaceutical and specialty chemical industries. The compound's niche applications contribute to its position in the market, with industry professionals frequently searching for "specialty chemical suppliers" and "research chemical availability." This demand reflects broader trends toward customized chemical solutions for specific industrial needs.

Environmental considerations for 65009-00-9 follow standard protocols for organic compound disposal. While not classified as environmentally hazardous, proper waste management practices are essential. This aspect connects with increasing searches for "green chemistry alternatives" and "sustainable chemical processes," demonstrating how even specialized compounds are evaluated within broader environmental contexts.

Future research directions for Diethyl Carbamic Acid Phenyl Ester may explore novel applications in material science and advanced synthesis techniques. The compound's structural flexibility makes it a candidate for investigation in emerging fields, as evidenced by growing interest in "functional organic materials" and "smart chemical intermediates." These developments position CAS 65009-00-9 as a compound with potential for future innovation in chemical sciences.

In conclusion, Diethyl Carbamic Acid Phenyl Ester (65009-00-9) represents an important member of the carbamate ester family with diverse applications and research potential. Its unique properties and versatility continue to make it relevant in both academic and industrial settings, addressing current demands reflected in professional searches for "specialized chemical intermediates" and "advanced organic compounds." As chemical research progresses, compounds like this will likely play increasingly important roles in developing new materials and synthetic methodologies.